Cas no 1803650-37-4 (4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1803650-37-4
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4798574
• Update Time: 2025-07-24

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-7-5(13)1-4(3-15)14-6(7)2-12/h1,15H,2-3,12H2,(H2,13,14)
• InChI Key： OVBNLDWJXKCSFC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(CO)N=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: -0.6
• Topological Polar Surface Area: 94.4

Additional information on 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803650-37-4)

4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1803650-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of multiple functional groups, including amino, methanol, and trifluoromethoxy substituents, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structure of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol features a pyridine core with an amino group at the 4-position, an aminomethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. The 6-position is terminated with a hydroxymethyl group. This particular arrangement of substituents contributes to the compound's unique chemical properties, making it a valuable building block for further derivatization and functionalization. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, which has been a driving force behind its exploration in modern drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The pyridine scaffold has been extensively studied due to its prevalence in many bioactive molecules. Among these, 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol has emerged as a promising intermediate due to its structural versatility and potential biological activity. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity or dysregulation is often associated with disease states. By designing molecules that specifically inhibit these kinases, researchers aim to disrupt aberrant signaling pathways and restore normal cellular function. The aminomethyl group in 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol provides a handle for further chemical modification, allowing for the creation of highly specific kinase inhibitors.

Recent studies have highlighted the potential of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol as a precursor in the synthesis of tyrosine kinase inhibitors. These inhibitors have shown promise in preclinical studies for their ability to selectively target overactive kinases without significant off-target effects. The trifluoromethoxy group enhances the lipophilicity of the molecule, improving its ability to cross cell membranes and reach intracellular targets. Additionally, the presence of multiple hydrogen bond donors and acceptors enhances solubility and bioavailability, making it an attractive candidate for further development.

The pharmaceutical industry has been particularly interested in compounds that can modulate protein-protein interactions (PPIs), as these interactions are often difficult to target with traditional small molecule drugs. The pyridine core of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol provides a scaffold that can be modified to interact with specific PPIs involved in disease pathways. For instance, researchers have explored derivatives of this compound as potential modulators of protein-protein interactions in cancer cells.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making it challenging to develop drugs that target viral pathogens without affecting host cells. However, by designing molecules that disrupt viral replication mechanisms without harming host cells, researchers can develop effective antiviral therapies. The structural features of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol make it an ideal candidate for further derivatization into antiviral agents.

The synthesis of 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity during the synthesis process.

In conclusion, 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803650-37-4) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential biological activity. Its role as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, 4-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-methanol is poised to play an increasingly important role in the development of next-generation therapeutics.